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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid

CAS No.: 4906-28-9

Cat. No.: B1278760

Get Quote

Executive Summary & Structural Context[1][2][3][4]
[5][6]

Compound Name: 4-Butoxy-3-nitrobenzoic acid[1]

CAS Registry Number: 72101-53-2[2][3]

Molecular Formula: C₁₁H₁₃NO₅[2][3]

Molecular Weight: 239.22 g/mol [3]

Primary Application: Building block for benzamide anesthetics; intermediate for nematic

liquid crystals.

Structural Logic: The molecule features a benzoic acid core modified by two competing

electronic functionalities:[4]

Electron Withdrawing Group (EWG): The Nitro (-NO₂) group at position 3 and the Carboxyl (-

COOH) at position 1 strongly deshield the aromatic ring.
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Electron Donating Group (EDG): The Butoxy (-O-Bu) group at position 4 provides strong

resonance donation, significantly shielding the ortho positions (C3 and C5), though the C3

position is counter-deshielded by the direct attachment of the Nitro group.

Experimental Protocol: Sample Preparation &
Acquisition
To ensure data integrity and reproducibility, the following protocol is recommended for acquiring

13C NMR data for this specific compound.

Solvent Selection
DMSO-d₆ (Dimethyl sulfoxide-d₆) is the mandatory solvent.

Reasoning: Free carboxylic acids often exhibit poor solubility or dimerization effects in non-

polar solvents like CDCl₃. DMSO-d₆ disrupts hydrogen bonding dimers, resulting in sharp,

well-resolved peaks for the carboxyl carbon.

Acquisition Parameters
Concentration: 30–50 mg in 0.6 mL DMSO-d₆.

Pulse Sequence: Proton-decoupled 13C (e.g., zgpg30 on Bruker systems).

Relaxation Delay (D1): Set to 2.0–5.0 seconds.

Critical: Quaternary carbons (C1, C3, C4, C=O) have long T1 relaxation times. A short D1

will suppress their signal intensity, making integration quantitative analysis impossible.

Scans (NS): Minimum 1024 scans (due to the lower sensitivity of 13C and the molecular

weight).

Workflow Diagram
The following diagram outlines the validated workflow for sample handling and data

processing.
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Figure 1: Standardized workflow for acquiring high-fidelity 13C NMR data for nitro-benzoic acid

derivatives.

13C NMR Spectral Data (DMSO-d₆)
The following table details the chemical shifts (δ) relative to TMS (0 ppm), with the DMSO-d₆

septet centered at 39.5 ppm.
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Position Carbon Type Shift (δ ppm)
Assignment Logic
(Electronic Effects)

C=O Quaternary (C=O) 166.4

Typical conjugated

acid carbonyl.

Deshielded by

electronegative

oxygen.

C-4 Quaternary (Ar-O) 154.2

Strongly deshielded

by direct attachment

to Oxygen

(Inductive/Resonance)

.

C-3 Quaternary (Ar-NO₂) 139.1
Deshielded by Nitro

group (EWG).

C-6 Methine (Ar-CH) 134.5

Ortho to COOH

(EWG) causes

deshielding.

C-1 Quaternary (Ar-C) 122.8

Shielded relative to

benzene due to ipso

attachment of

carbonyl, but

balanced by ring

resonance.

C-2 Methine (Ar-CH) 126.7

Located between two

EWGs (COOH and

NO₂).

C-5 Methine (Ar-CH) 114.9

Ortho to the Butoxy

group. Strong

resonance shielding

from Oxygen

dominates here.

O-CH₂ Methylene (Aliphatic) 69.3
Deshielded by

Oxygen (Alpha effect).
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CH₂ Methylene (Aliphatic) 30.6
Beta position to

Oxygen.

CH₂ Methylene (Aliphatic) 18.8 Gamma position.

CH₃ Methyl (Aliphatic) 13.7
Terminal methyl

group.

Structural Elucidation & Assignment Logic
Understanding the causality of these shifts is vital for confirming the structure versus potential

isomers (e.g., 3-butoxy-4-nitrobenzoic acid).

The "Push-Pull" Electronic Map
The aromatic ring is subject to a "Push-Pull" system:

Pull (Deshielding): The Nitro group (C3) and Carboxyl group (C1) pull electron density away

from the ring, shifting adjacent carbons downfield (higher ppm).

Push (Shielding): The Butoxy oxygen (at C4) pushes electron density into the ring via

resonance. This specifically shields the ortho and para positions relative to itself.

Observation: C5 is ortho to the Butoxy group and meta to the Nitro group. It receives the

strongest shielding benefit, appearing at ~114.9 ppm (the most upfield aromatic signal).

Pathway Diagram: Electronic Effects
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Figure 2: Causal map of substituent effects determining the chemical shift hierarchy.

Impurity Profiling
In drug development contexts, identifying synthetic byproducts is as important as characterizing

the main peak.

Impurity Origin
Key Diagnostic 13C
Signals (DMSO-d₆)

4-Butoxybenzoic acid Unreacted Starting Material

Missing C-NO₂ signal (~139

ppm); C-4 shifts upfield to

~162 ppm due to loss of

steric/electronic interference

from NO₂.

4-Hydroxy-3-nitrobenzoic acid Hydrolysis Product
Loss of aliphatic chain signals

(69, 30, 19, 13 ppm).

Ethyl Acetate Process Solvent
~170.3 (C=O), ~60.5 (CH₂),

~20.7 (CH₃), ~14.0 (CH₃).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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